Cas no 539855-64-6 (Quinoline, 6-nitro-2-(1-piperidinyl)-)

• Product Name: Quinoline, 6-nitro-2-(1-piperidinyl)-
• CAS No: 539855-64-6
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• CID: 1587184
• Update Time: 2024-09-11

Quinoline, 6-nitro-2-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6-nitro-2-(1-piperidinyl)-

• Inchi： 1S/C14H15N3O2/c18-17(19)12-5-6-13-11(10-12)4-7-14(15-13)16-8-2-1-3-9-16/h4-7,10H,1-3,8-9H2
• InChI Key： QGOUWOMSLFTQDJ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC([N+]([O-])=O)=CC=2)C=CC=1N1CCCCC1

Computed Properties

• Exact Mass: 257.11655
• Monoisotopic Mass: 257.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62A^2

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Melting Point: 139.5 °C
• Boiling Point: 451.1±25.0 °C(Predicted)
• PSA: 59.27
• pka: 4.94±0.61(Predicted)